Cas no 53214-38-3 (N-methyl-2-propylpentan-1-amine hydrochloride (1:1))
53214-38-3 structure
Product Name:N-methyl-2-propylpentan-1-amine hydrochloride (1:1)
CAS No:53214-38-3
MF:C9H22ClN
MW:179.73068189621
CID:1581354
PubChem ID:104441
Update Time:2025-04-21
N-methyl-2-propylpentan-1-amine hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- N-methyl-2-propylpentan-1-amine hydrochloride (1:1)
- 1-pentanamine, N-methyl-2-propyl-, hydrochloride (1:1)
- N-Methyl-2-propylpentylamine hydrochloride
- 53214-38-3
- DTXSID60967746
- N-Methyl-2-propylpentan-1-amine--hydrogen chloride (1/1)
- Pentylamine, N-methyl-2-propyl-, hydrochloride
-
- Inchi: 1S/C9H21N.ClH/c1-4-6-9(7-5-2)8-10-3;/h9-10H,4-8H2,1-3H3;1H
- InChI Key: GFAHHDWBIRSSPA-UHFFFAOYSA-N
- SMILES: Cl.N(C)CC(CCC)CCC
Computed Properties
- Exact Mass: 179.14426
- Monoisotopic Mass: 179.1440774g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 6
- Complexity: 55.7
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 12Ų
Experimental Properties
- PSA: 12.03
N-methyl-2-propylpentan-1-amine hydrochloride (1:1) Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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